Cas no 109532-22-1 (Ethanone,1-(2-amino-3-methylphenyl)-2-chloro-)
109532-22-1 structure
Product Name:Ethanone,1-(2-amino-3-methylphenyl)-2-chloro-
CAS No:109532-22-1
MF:C9H10ClNO
MW:183.634801387787
CID:128467
PubChem ID:10631328
Update Time:2025-04-18
Ethanone,1-(2-amino-3-methylphenyl)-2-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(2-amino-3-methylphenyl)-2-chloro-
- 1-(2-amino-3-methylphenyl)-2-chloroethanone
- Ethanone, 1-(2-amino-3-methylphenyl)-2-chloro- (9CI)
- DTXSID10442694
- 109532-22-1
- 1-(2-AMINO-3-METHYLPHENYL)-2-CHLORO-ETHANONE
- SCHEMBL7547154
-
- Inchi： 1S/C9H10ClNO/c1-6-3-2-4-7(9(6)11)8(12)5-10/h2-4H,5,11H2,1H3
- InChI Key： YRFVDEZFRYNBGG-UHFFFAOYSA-N
- SMILES： ClCC(C1C=CC=C(C)C=1N)=O
Computed Properties
- Exact Mass: 183.0452
- Monoisotopic Mass: 183.0450916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.09
- LogP: 2.57990
Ethanone,1-(2-amino-3-methylphenyl)-2-chloro- Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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